Cas no 2228352-35-8 (tert-butyl N-{2-2-(aminooxy)ethyl-4-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-2-(aminooxy)ethyl-4-methoxyphenyl}carbamate
• CAS No: 2228352-35-8
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• CID: 5894291
• PubChem ID: 165836275
• Update Time: 2025-05-19

tert-butyl N-{2-2-(aminooxy)ethyl-4-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-2-(aminooxy)ethyl-4-methoxyphenyl}carbamate
• 2228352-35-8
• tert-butyl N-{2-[2-(aminooxy)ethyl]-4-methoxyphenyl}carbamate
• EN300-1892823

• Inchi： 1S/C14H22N2O4/c1-14(2,3)20-13(17)16-12-6-5-11(18-4)9-10(12)7-8-19-15/h5-6,9H,7-8,15H2,1-4H3,(H,16,17)
• InChI Key： JEFTVVNWJZGCNO-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1CCON)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.15795719g/mol
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 82.8Ų

Additional information on tert-butyl N-{2-2-(aminooxy)ethyl-4-methoxyphenyl}carbamate

Introduction to tert-butyl N-{2-2-(aminooxy)ethyl-4-methoxyphenyl}carbamate (CAS No. 2228352-35-8)

tert-butyl N-{2-2-(aminooxy)ethyl-4-methoxyphenyl}carbamate (CAS No. 2228352-35-8) is a versatile compound with significant applications in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, which include an aminooxy functional group and a tert-butyl carbamate moiety. These features contribute to its potential as a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of tert-butyl N-{2-2-(aminooxy)ethyl-4-methoxyphenyl}carbamate consists of a tert-butyl carbamate group attached to an aromatic ring substituted with a methoxy group and an aminooxyethyl side chain. The tert-butyl carbamate group provides stability and protection for the amine functionality, making it suitable for use in multistep synthetic processes. The aminooxy group, on the other hand, can participate in various chemical reactions, such as reductive amination and oxime formation, which are crucial in the development of new drugs and bioconjugates.

Recent research has highlighted the importance of tert-butyl N-{2-2-(aminooxy)ethyl-4-methoxyphenyl}carbamate in the synthesis of prodrugs and targeted drug delivery systems. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The tert-butyl carbamate group can be designed to release the active drug under specific physiological conditions, enhancing the drug's efficacy and reducing side effects. This makes tert-butyl N-{2-2-(aminooxy)ethyl-4-methoxyphenyl}carbamate an attractive candidate for the development of novel prodrugs.

In addition to its applications in prodrug synthesis, tert-butyl N-{2-2-(aminooxy)ethyl-4-methoxyphenyl}carbamate has shown promise in the field of bioconjugation. Bioconjugation involves the covalent attachment of biomolecules to other molecules or surfaces, which is essential for creating targeted therapies and diagnostic tools. The aminooxy group in this compound can readily form stable linkages with aldehyde or ketone functionalities on biomolecules, such as proteins or antibodies. This property has been exploited to develop conjugates with enhanced therapeutic properties and improved pharmacokinetics.

The methoxy substitution on the aromatic ring of tert-butyl N-{2-2-(aminooxy)ethyl-4-methoxyphenyl}carbamate also plays a crucial role in modulating its physicochemical properties. The methoxy group increases the lipophilicity of the molecule, which can influence its solubility, membrane permeability, and metabolic stability. These properties are important considerations in drug design, as they can affect the absorption, distribution, metabolism, and excretion (ADME) profile of a compound.

Recent studies have also explored the use of tert-butyl N-{2-2-(aminooxy)ethyl-4-methoxyphenyl}carbamate in the development of fluorescent probes for cellular imaging. Fluorescent probes are essential tools in cell biology and pharmacology, allowing researchers to visualize and track biological processes at the molecular level. By conjugating this compound with fluorescent dyes or other imaging agents, scientists can create probes with high specificity and sensitivity for various cellular targets.

The versatility of tert-butyl N-{2-2-(aminooxy)ethyl-4-methoxyphenyl}carbamate extends beyond its use as an intermediate in drug synthesis and bioconjugation. It has also been investigated for its potential as a scaffold for small molecule inhibitors targeting specific enzymes or receptors. For example, researchers have used this compound as a starting point to develop inhibitors of protein kinases, which are key regulators of cellular signaling pathways involved in diseases such as cancer and neurodegeneration.

In conclusion, tert-butyl N-{2-2-(aminooxy)ethyl-4-methoxyphenyl}carbamate (CAS No. 2228352-35-8) is a multifaceted compound with broad applications in chemical biology and medicinal chemistry. Its unique structural features make it an ideal candidate for various synthetic transformations and biological applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the development of innovative therapeutic strategies and diagnostic tools.